1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1,3-dihydro-2H-indol-2-one

• CAS No.: 920284-18-0
• Molecular Formula: C19H20FN3O
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-piperazin-1-yl-3H-indol-2-one
• InChI: InChI=1S/C19H20FN3O/c20-15-4-1-3-14(11-15)13-23-18-6-2-5-17(16(18)12-19(23)24)22-9-7-21-8-10-22/h1-6,11,21H,7-10,12-13H2
• InChI Key: LXNXNIPXOCIBIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C3CC(=O)N(C3=CC=C2)CC4=CC(=CC=C4)F

Description

1-[(3-Fluorophenyl)methyl]-4-(piperazin-1-yl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C19H20FN3O and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-[1-(3-Fluoro-benzyl)-2-oxo-2,3-dihydro-1H-indol-4-yl]-piperazine-1-carboxylic acid tert-butyl ester (115 mg) was dissolved in 2 mL of EtOH and 500 uL of 2.0 N HCl/EtOH was added. The solution was heated to reflux on a steam bath for 30 minutes and then cooled to room temperature. Diethyl ether was added slowly to precipitate 1-(3-Fluoro-benzyl)-4-piperazin-1-yl-1,3-dihydro-indol-2-one as a hydrochloride salt. MS: 326 (M+H)+.